Cas no 33282-23-4 (5-(4-Bromophenyl)isoxazole-3-carboxylic acid)

• Product Name: 5-(4-Bromophenyl)isoxazole-3-carboxylic acid
• CAS No: 33282-23-4
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• MDL: MFCD06245167
• CID: 294150
• PubChem ID: 24883367
• Update Time: 2025-10-29

5-(4-Bromophenyl)isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromophenyl)isoxazole-3-carboxylic acid
• 3-Isoxazolecarboxylicacid, 5-(4-bromophenyl)-
• 5-(4-BROMO PHENYL) ISOXAZOLE -3-CARBIXYLIC ACID
• 5-(4-Bro?mophenyl)-3-isoxazo?lecarboxy?lic acid
• 5-(4-Bromophenyl)-1,2-oxazole-3-carboxylic acid
• 5-(4-BROMOPHENYL)ISOXAZOLE-3-CARBOXYLIC&
• EVQ
• T5NOJ CR DE&amp
• 3-ISOXAZOLECARBOXYLIC ACID, 5-(4-BROMOPHENYL)-
• 5-(4-Bromo-phenyl)-isoxazole-3-carboxylic acid
• CS-0058756
• 901930-35-6
• AB23565
• A875337
• DTXSID80377929
• 5-(4-Bromophenyl)isoxazole-3-carboxylic acid, 95%
• AKOS002658299
• CHEMBL115406
• BDBM50133281
• AS-31825
• MLMNGXLPBJRYFI-UHFFFAOYSA-N
• BLB93035
• 33282-23-4
• MFCD06245167
• 5-(4-Bromo-phenyl)-isoxazole-3-carboxylicacid
• SCHEMBL3227675
• J-019127
• SY015155
• STL480857
• ALBB-021241

• MDL： MFCD06245167
• Inchi： 1S/C10H6BrNO3/c11-7-3-1-6(2-4-7)9-5-8(10(13)14)12-15-9/h1-5H,(H,13,14)
• InChI Key： MLMNGXLPBJRYFI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 266.95300
• Monoisotopic Mass: 266.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.681
• Melting Point: 200 °C (dec.)
• Boiling Point: 478.2℃ at 760 mmHg
• Flash Point: 243℃
• Refractive Index: 1.617
• PSA: 63.33000
• LogP: 2.80230
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-(4-Bromophenyl)isoxazole-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 5-(4-Bromophenyl)isoxazole-3-carboxylic acid

Introduction to 5-(4-Bromophenyl)isoxazole-3-carboxylic acid (CAS No. 33282-23-4)

5-(4-Bromophenyl)isoxazole-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and versatile biological activities. This heterocyclic derivative, with the chemical formula C₉H₆BrNO₂, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both a brominated aromatic ring and an isoxazole moiety imparts distinct reactivity and functional properties, making it a valuable scaffold for synthesizing novel bioactive molecules.

The compound’s molecular structure consists of an isoxazole ring connected to a 4-bromophenyl group and a carboxylic acid moiety at the 3-position. This arrangement facilitates various chemical modifications, enabling the development of derivatives with enhanced pharmacological properties. The bromine substituent at the para position of the phenyl ring not only influences electronic distribution but also serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

Recent advancements in medicinal chemistry have highlighted the importance of isoxazole derivatives in addressing diverse therapeutic targets. 5-(4-Bromophenyl)isoxazole-3-carboxylic acid has been explored as a precursor in the synthesis of small-molecule inhibitors targeting inflammatory pathways and metabolic disorders. Its structural motif is reminiscent of several bioactive scaffolds that have shown promise in preclinical studies, particularly in modulating enzyme activity and receptor binding.

In particular, the carboxylic acid functionality at the 3-position of the isoxazole ring provides a site for amide bond formation, which is a common strategy in drug design to enhance solubility and binding affinity. Researchers have leveraged this feature to develop novel compounds targeting kinases and other protein-protein interaction domains. The 4-bromophenyl group further contributes to interactions with biological targets by engaging in π-stacking or hydrophobic interactions, depending on the molecular context.

One notable application of 5-(4-Bromophenyl)isoxazole-3-carboxylic acid lies in its role as an intermediate in the synthesis of antiviral agents. The isoxazole core is structurally analogous to several molecules that have demonstrated efficacy against viral proteases and polymerases. The bromine atom’s presence allows for selective modifications that can fine-tune pharmacokinetic profiles, improving bioavailability and reducing off-target effects. Such attributes make this compound an attractive candidate for further derivatization in antiviral drug development pipelines.

The compound’s utility extends beyond antiviral applications; it has also been investigated for its potential in oncology research. Isoxazole derivatives have exhibited inhibitory effects on various cancer-related enzymes, including tyrosine kinases and cyclin-dependent kinases (CDKs). The combination of the bromophenyl group and the isoxazole scaffold provides a balanced profile for selectively targeting aberrant signaling pathways in tumor cells. Preclinical studies have suggested that derivatives of this compound may offer therapeutic benefits by disrupting critical oncogenic networks.

From a synthetic chemistry perspective, 5-(4-Bromophenyl)isoxazole-3-carboxylic acid serves as a versatile building block for constructing more complex molecules. The carboxylic acid can be esterified or amidated, while the bromine atom can undergo metalation followed by coupling reactions with aryl halides or alkynes. These transformations enable access to libraries of analogs for high-throughput screening (HTS), facilitating rapid identification of lead compounds with optimized pharmacological profiles.

The compound’s stability under various reaction conditions makes it suitable for multi-step syntheses involving harsh reagents or prolonged heating periods. Its compatibility with modern catalytic systems further enhances its appeal as an intermediate in industrial-scale drug production. Moreover, advances in green chemistry have prompted investigations into sustainable synthetic routes for 5-(4-Bromophenyl)isoxazole-3-carboxylic acid, emphasizing atom economy and minimal waste generation.

Recent publications highlight innovative applications of this compound in material science and agrochemical research. The rigid heterocyclic core contributes to favorable physicochemical properties, making it a candidate for designing novel organic semiconductors or liquid crystals. Additionally, modifications based on this scaffold have shown promise as biopesticides due to their ability to interact with biological targets in pests while exhibiting low toxicity to non-target organisms.

In conclusion, 5-(4-Bromophenyl)isoxazole-3-carboxylic acid (CAS No. 33282-23-4) represents a structurally intriguing and biologically relevant molecule with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique combination of functional groups—namely the bromophenyl moiety and the isoxazole ring—provides ample opportunities for structural diversification and functionalization. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound will undoubtedly remain a cornerstone in medicinal chemistry innovation.